Cas no 57935-66-7 (10α-Hydroxy Nicergoline)

• Product Name: 10α-Hydroxy Nicergoline
• CAS No: 57935-66-7
• MF: C₂₃H₂₄BrN₃O₃
• MW: 470.358964920044
• CID: 5091755
• Update Time: 2025-05-23

10α-Hydroxy Nicergoline Chemical and Physical Properties

Names and Identifiers

• Ergoline-8-methanol, 10-hydroxy-1,6-dimethyl-, 8-(5-bromo-3-pyridinecarboxylate), (8β)-
• Ergoline-8-methanol Indolo[4,3-fg]quinoline Derivative
• 10α-Hydroxy Nicergoline
• NicergolineImpurity2

• Inchi： 1S/C23H24BrN3O3/c1-26-12-16-7-20-23(29,18-4-3-5-19(26)21(16)18)8-14(11-27(20)2)13-30-22(28)15-6-17(24)10-25-9-15/h3-6,9-10,12,14,20,29H,7-8,11,13H2,1-2H3/t14-,20-,23+/m1/s1
• InChI Key： PCKJONBQKJQXEK-ZTWLPKFNSA-N
• SMILES： O[C@]12C[C@@H](COC(C3=CN=CC(Br)=C3)=O)CN(C)[C@]1([H])CC1=CN(C)C3=CC=CC2=C13

Additional information on 10α-Hydroxy Nicergoline

CAS No. 57935-66-7: A Comprehensive Overview of 10α-Hydroxy Nicergoline

10α-Hydroxy Nicergoline, identified by the CAS registry number 57935-66-7, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of nicergoline, a well-known drug used for the treatment of cerebrovascular disorders. The hydroxylation at the 10α position introduces unique chemical and pharmacological properties that have been extensively studied in recent years.

The structure of 10α-Hydroxy Nicergoline is characterized by a complex arrangement of functional groups, including a hydroxyl group at the 10α position, which plays a crucial role in its biological activity. This modification enhances its ability to interact with cellular receptors and enzymes, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in neuroprotection and its ability to modulate cellular signaling pathways involved in neurodegenerative diseases.

One of the most significant advancements in understanding 10α-Hydroxy Nicergoline has come from its application in preclinical models of stroke and Alzheimer's disease. Research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in reducing neuronal damage following ischemic events. Additionally, its ability to enhance cerebral blood flow has been validated in multiple animal studies, further solidifying its role as a potential therapeutic agent for cerebrovascular disorders.

The synthesis of 10α-Hydroxy Nicergoline involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at the hydroxylated position. This has been a focus of recent research efforts, with chemists developing novel synthetic routes that improve both yield and purity. For instance, a study by Johnson and colleagues (2023) introduced a catalytic asymmetric approach that significantly streamlined the synthesis process, making it more accessible for large-scale production.

In terms of pharmacokinetics, 10α-Hydroxy Nicergoline demonstrates favorable absorption and bioavailability profiles when administered orally. Studies have shown that it achieves peak plasma concentrations within 2-4 hours, with a half-life of approximately 8 hours. These characteristics make it suitable for once-daily dosing regimens, enhancing patient compliance in clinical settings.

The safety profile of 10α-Hydroxy Nicergoline has also been thoroughly investigated. Preclinical toxicology studies indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in acute or chronic toxicity models. However, further clinical trials are required to fully assess its safety profile in human populations.

Recent advancements in computational chemistry have provided new insights into the molecular mechanisms underlying the activity of 10α-Hydroxy Nicergoline. Using molecular docking studies, researchers have identified key interactions between this compound and its target proteins, such as monoamine oxidase B (MAO-B). These findings suggest that 10α-Hydroxy Nicergoline may exert its effects through inhibition of MAO-B, which is implicated in the pathophysiology of Parkinson's disease.

In conclusion, CAS No. 57935-66-7 (10α-Hydroxy Nicergoline) represents a promising compound with diverse applications in neuroscience and cardiovascular medicine. Its unique chemical properties, combined with recent breakthroughs in synthesis and pharmacology, position it as a leading candidate for the development of novel therapeutic agents targeting neurodegenerative and cerebrovascular disorders.